Cas no 263021-42-7 (1-Ethyl-1H-indole-5-carboxylic acid)

• Product Name: 1-Ethyl-1H-indole-5-carboxylic acid
• CAS No: 263021-42-7
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• MDL: MFCD12198093
• CID: 1069290
• PubChem ID: 20289445
• Update Time: 2025-05-28

1-Ethyl-1H-indole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-1H-indole-5-carboxylic acid
• FT-0683405
• I04-4003
• SBB050985
• SureCN5387474
• ALBB-011935
• MFCD12198093
• 1-ethylindole-5-carboxylic acid
• DB-097929
• 263021-42-7
• CJGIYGDTQFKWED-UHFFFAOYSA-N
• SCHEMBL5387474
• AKOS005173407
• 1H-Indole-5-carboxylic acid, 1-ethyl-
• DTXSID70604690

• MDL： MFCD12198093
• Inchi： 1S/C11H11NO2/c1-2-12-6-5-8-7-9(11(13)14)3-4-10(8)12/h3-7H,2H2,1H3,(H,13,14)
• InChI Key： CJGIYGDTQFKWED-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)C=CN2CC)=O

Computed Properties

• Exact Mass: 189.07903
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.23

1-Ethyl-1H-indole-5-carboxylic acid Security Information

• HazardClass：IRRITANT